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Abstract
This technical guide provides an in-depth analysis of the cellular effects of Pfi-4, a potent and

selective chemical probe for the BRPF1B bromodomain. BRPF1B (Bromodomain and PHD

Finger Containing 1, isoform B) is a critical scaffolding protein within the MOZ/MORF histone

acetyltransferase (HAT) complexes, which are pivotal in regulating gene transcription.

Dysregulation of these complexes is implicated in various pathologies, including cancer. Pfi-4
serves as a valuable tool to dissect the cellular functions of BRPF1B. This document

summarizes the quantitative biophysical and cellular data of Pfi-4, details the experimental

protocols for key assays, and visualizes the relevant biological pathways and experimental

workflows.

Introduction to BRPF1B and Pfi-4
BRPF1 is a multidomain protein that acts as a scaffold for the MOZ (KAT6A) and MORF

(KAT6B) HAT complexes.[1] These complexes also include ING4/5 and MEAF6, and they play

a crucial role in acetylating histone H3, thereby modulating chromatin structure and gene

expression.[1][2] BRPF1 exists in two main isoforms, BRPF1A and BRPF1B, generated by

alternative splicing. A key difference lies in the bromodomain of BRPF1A, which contains a

residue insertion in the ZA-loop that prevents its binding to acetylated histone peptides.[3] In

contrast, the bromodomain of BRPF1B is a functional "reader" of acetylated lysines on

histones, tethering the HAT complex to chromatin.
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Pfi-4 is a potent and highly selective small molecule inhibitor that specifically targets the

bromodomain of BRPF1B.[4][5] Its selectivity makes it an excellent chemical probe to

investigate the specific roles of the BRPF1B isoform in cellular processes.

Quantitative Data Presentation
The following tables summarize the key quantitative data for Pfi-4's interaction with BRPF1B

and its cellular effects.

Table 1: In Vitro Binding Affinity and Potency of Pfi-4
Parameter Target Value Assay Method Reference(s)

Binding Affinity

(Kd)
BRPF1B 13 nM

Isothermal

Titration

Calorimetry (ITC)

IC50 BRPF1B 172 nM ALPHAscreen [4][6]

BRPF1B 80 nM Not Specified [7]

Cellular IC50 BRPF1B 240 nM NanoBRET™ [3]

BRPF1B 250 nM Not Specified [5]

Table 2: Selectivity Profile of Pfi-4

Off-Target
Binding
Affinity (Kd)

Fold
Selectivity (vs.
BRPF1B)

Assay Method Reference(s)

BRPF1A
No effect

observed
-

FRAP,

NanoBRET™
[3]

BRD1 (BRPF2) 775 nM ~60-fold ITC [3]

CECR2 2350 nM ~180-fold ITC [3]

BRD4 >10 µM >769-fold ALPHAscreen [4]

TRIM24 >10 µM >769-fold ALPHAscreen [4]
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Table 3: Cellular Effects of Pfi-4
Cell Type Effect Concentration Assay Reference(s)

U2OS

Induces

relocalization of

BRPF1B from

chromatin

500 nM FRAP

U2OS
Non-toxic up to

50 µM
Up to 50 µM

Cell Viability

Assay
[3]

Human

Monocytes

Inhibits

osteoclast

differentiation

1.25 µM
Differentiation

Assay
[4]

Taxol-Resistant

Triple-Negative

Breast Cancer

(TNBC) cells

Sensitizes cells

to Taxol, reduces

cell viability

Not specified
Cell Viability

Assay

Signaling Pathways and Mechanisms of Action
Pfi-4 exerts its cellular effects by competitively binding to the acetyl-lysine binding pocket of the

BRPF1B bromodomain. This prevents BRPF1B from recognizing and binding to acetylated

histones, leading to the dissociation of the MOZ/MORF HAT complex from chromatin. The

resulting decrease in local histone acetylation alters the expression of target genes involved in

various cellular processes.

Diagram 1: BRPF1B-Containing MOZ/MORF HAT
Complex
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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